Cas no 545-97-1 (gibberellin A1)

• Product Name: gibberellin A1
• CAS No: 545-97-1
• MF: C₁₉H₂₄O₆
• MW: 348.390266418457
• CID: 942125
• PubChem ID: 5280379
• Update Time: 2025-05-24

gibberellin A1 Chemical and Physical Properties

Names and Identifiers

• gibberellin A1
• AKOS026751552
• Q20972182
• 545-97-1
• Gibberellin A1 100 microg/mL in Acetonitrile
• GA1
• 4a?,4b?-Gibbane-1?,10?-dicarboxylic acid, 2?,4a,7-trihydroxy-1-methyl-8-methylene-, 1,4a-lactone (8CI); 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene, gibbane-1,10-dicarboxylic acid deriv.; (+)-Gibberillin A1; GA1; Giberellin A1
• DTXSID60969689
• CHEBI:27717
• Gibberellin 1
• SCHEMBL676051
• 2beta,7alpha-dihydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
• MS-25364
• CS-0129118
• (1S,2S,4aR,4bR,7S,9aS,10S,10aR)-2,7-Dihydroxy-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
• (1R,2R,5S,8S,9S,10R,11S,12S)-5,12-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.1(5,8).0(1,10).0(2,8)]heptadecane-9-carboxylic acid
• (1alpha,2beta,4aalpha,4bbeta,10beta)-2,4a,7-Trihydroxy-1-methyl-8-methylenegibbane-1,10-dicarboxylic acid 1,4a-lactone
• HY-N7443
• EX-A7055
• gibberellin A(1)
• (1R,2R,5S,8S,9S,10R,11S,12S)-5,12-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo(9.3.2.1(5,8).0(1,10).0(2,8))heptadecane-9-carboxylic acid
• (1R,2R,5S,8S,9S,10R,11S,12S)-5,12-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo(9.3.2.15,8.01,10.02,8)heptadecane-9-carboxylic acid
• 4aa,4bss-Gibbane-1a,10ss-dicarboxylic acid, 2ss,4a,7-trihydroxy-1-methyl-8-methylene-, 1,4a-lactone (8CI); 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene, gibbane-1,10-dicarboxylic acid deriv.; (+)-Gibberillin A1; GA1; Giberellin A1
• (1R,2R,5S,8S,9S,10R,11S,12S)-5,12-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid
• DA-63755

• Inchi： 1S/C19H24O6/c1-9-7-17-8-18(9,24)5-3-10(17)19-6-4-11(20)16(2,15(23)25-19)13(19)12(17)14(21)22/h10-13,20,24H,1,3-8H2,2H3,(H,21,22)/t10-,11+,12-,13-,16-,17+,18+,19-/m1/s1
• InChI Key： JLJLRLWOEMWYQK-OBDJNFEBSA-N
• SMILES： O1C([C@]2(C)[C@H](CC[C@]31[C@@H]2[C@H](C(=O)O)[C@]12CC(=C)[C@](CC[C@H]13)(C2)O)O)=O

Computed Properties

• Exact Mass: 348.157
• Monoisotopic Mass: 348.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.45
• Melting Point: 183-186°C
• Boiling Point: 619.7°C at 760 mmHg
• Flash Point: 227°C
• Refractive Index: 1.639
• Solubility: DMSO (Slightly), Ethanol (Slightly), Methanol (Slightly)
• PSA: 104.06000
• LogP: 1.25110
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

gibberellin A1 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C19-gibberellin 6-carboxylic acids

Additional information on gibberellin A1

Introduction to Gibberellin A1 (CAS No. 545-97-1)

Gibberellin A1, a naturally occurring phytohormone, is a compound with the chemical formula C₁₉H₂₈O₄ and is identified by its unique CAS number 545-97-1. This hormone plays a pivotal role in the regulation of various physiological processes in plants, making it a subject of extensive research in both academic and industrial settings. The gibberellin A1 family of hormones is known for their ability to stimulate growth and development, influencing processes such as seed germination, stem elongation, and flower induction.

The significance of gibberellin A1 extends beyond plant biology, as it has garnered attention in the field of biomedical research due to its potential applications in therapeutic interventions. Recent studies have highlighted the compound's role in modulating cellular processes that could have implications for human health. For instance, research has indicated that gibberellin A1 may influence gene expression pathways associated with stress response and cell proliferation, areas of great interest in modern medicine.

In agricultural applications, the use of gibberellin A1 has been widely explored to enhance crop productivity. Its ability to break seed dormancy and promote rapid growth has made it a valuable tool for improving yield and quality in various crops. The compound's efficacy in these applications is attributed to its interaction with plant receptors that regulate growth-related enzymes and hormones. This interaction leads to a cascade of biological events that optimize plant development under adverse conditions.

Recent advancements in synthetic chemistry have enabled the production of gibberellin A1 with higher purity and stability, making it more accessible for research and commercial use. These advancements have opened new avenues for exploring its potential in developing novel agrochemicals and biostimulants. The synthesis techniques developed for gibberellin A1 have also been adapted for other phytohormones, fostering innovation across the field of plant science.

The biomedical applications of gibberellin A1 are particularly intriguing due to its structural similarity to certain human signaling molecules. Studies have suggested that gibberellin A1 could serve as a scaffold for designing drugs that target specific cellular pathways. For example, its ability to modulate the activity of certain enzymes has prompted research into its potential as an anti-inflammatory agent. Additionally, its role in cell cycle regulation has drawn interest for possible applications in cancer therapy.

The regulatory landscape for compounds like gibberellin A1 is governed by agencies such as the FDA and EMA, which ensure that their use is safe and effective. These regulations require rigorous testing to establish dosages and application methods that minimize risks while maximizing benefits. The ongoing research into gibberellin A1 aims to provide clearer guidelines for its use in both agriculture and medicine.

In conclusion, gibberellin A1 (CAS No. 545-97-1) represents a fascinating compound with diverse applications across multiple sectors. Its role in plant physiology underscores its importance in agriculture, while its potential in biomedical research offers promising avenues for therapeutic development. As our understanding of this hormone continues to evolve, so too will its applications and contributions to science and industry.